
5-Bromo-2-fluorobenzaldehyde safety data sheet
(SDS) and hazards

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Bromo-2-fluorobenzaldehyde

Cat. No.: B134332 Get Quote

An In-depth Technical Guide to the Safety and Hazards of 5-Bromo-2-fluorobenzaldehyde

This guide provides comprehensive safety, hazard, and handling information for 5-Bromo-2-
fluorobenzaldehyde (CAS No: 93777-26-5), intended for researchers, scientists, and

professionals in drug development and chemical synthesis. The document summarizes key

data from safety data sheets and chemical databases to ensure safe laboratory practices.

Chemical and Physical Properties
5-Bromo-2-fluorobenzaldehyde is an aromatic compound utilized as a building block in

organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.[1] Its

physical and chemical properties are essential for understanding its behavior and for safe

handling.
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Property Value Citation(s)

Molecular Formula C₇H₄BrFO [1][2][3]

Molecular Weight 203.01 g/mol [1][2][3]

Appearance

White or colorless to light

yellow powder, lump, or clear

liquid.

[1][4][5]

Melting Point
23 °C to 62 °C (range varies

by source)
[1][5][6]

Boiling Point 230 °C (literature value) [1][3][4][5]

Density
1.71 g/mL at 25 °C (literature

value)
[1][3][6]

Flash Point
109.4 °C / 228.9 °F (closed

cup)
[5]

Water Solubility Insoluble [5][7]

Storage Temperature 2-8°C [1][3][5][6]

Refractive Index n20/D 1.57 (literature value) [3][4][6]

Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 5-Bromo-2-fluorobenzaldehyde is classified as a hazardous substance. The primary

hazards are related to irritation.[2][8]

Hazard Class Category GHS Code

Skin Corrosion/Irritation 2 H315

Serious Eye Damage/Eye

Irritation
2 H319

Specific Target Organ Toxicity

(Single Exposure)
3 H335

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemimpex.com/products/45164
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-fluorobenzaldehyde
https://www.sigmaaldrich.com/US/en/product/aldrich/528870
https://www.chemimpex.com/products/45164
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-fluorobenzaldehyde
https://www.sigmaaldrich.com/US/en/product/aldrich/528870
https://www.chemimpex.com/products/45164
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3364493.htm
https://www.echemi.com/produce/pr2406041407-5-bromo-2-fluorobenzaldehyde.html
https://www.chemimpex.com/products/45164
https://www.echemi.com/produce/pr2406041407-5-bromo-2-fluorobenzaldehyde.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3364493.htm
https://www.chemimpex.com/products/45164
https://www.sigmaaldrich.com/US/en/product/aldrich/528870
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3364493.htm
https://www.echemi.com/produce/pr2406041407-5-bromo-2-fluorobenzaldehyde.html
https://www.chemimpex.com/products/45164
https://www.sigmaaldrich.com/US/en/product/aldrich/528870
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3364493.htm
https://www.echemi.com/produce/pr2406041407-5-bromo-2-fluorobenzaldehyde.html
https://www.echemi.com/produce/pr2406041407-5-bromo-2-fluorobenzaldehyde.html
https://www.fishersci.com/store/msds?partNumber=AAA14219&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemimpex.com/products/45164
https://www.sigmaaldrich.com/US/en/product/aldrich/528870
https://www.echemi.com/produce/pr2406041407-5-bromo-2-fluorobenzaldehyde.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3364493.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/528870
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3364493.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3364493.htm
https://www.benchchem.com/product/b134332?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-fluorobenzaldehyde
https://www.guidechem.com/msds/93777-26-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal Word: Warning[2][5][8]

Hazard Pictogram:

Exclamation Mark

Hazard Statements (H-Statements):

H315: Causes skin irritation.[2][5][8][9]

H319: Causes serious eye irritation.[2][5][8][9]

H335: May cause respiratory irritation.[2][5][8][9]

Precautionary Statements (P-Statements): A comprehensive list of precautionary statements is

provided in the safety data sheets, including:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5][6][8][9]

P264: Wash skin thoroughly after handling.[6][8][9]

P271: Use only outdoors or in a well-ventilated area.[5][6][8]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][8][9]

P302 + P352: IF ON SKIN: Wash with plenty of water.[7][8]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7][8][9]

P405: Store locked up.[5][8][9]

P501: Dispose of contents/container to an approved waste disposal plant.[7][8][10]
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GHS Hazard Communication Workflow

Experimental Protocols & Toxicological Information
Detailed toxicological studies for 5-Bromo-2-fluorobenzaldehyde are not extensively

published.[7] The hazard classifications are primarily based on aggregated data from

notifications submitted by companies to regulatory bodies like the European Chemicals Agency

(ECHA).[2]

Summary of Toxicological Effects:

Acute Toxicity: No acute toxicity data is available.[10]
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Skin Irritation: Classified as a skin irritant (Category 2). Contact may cause inflammation,

itching, scaling, or reddening.[8][11]

Eye Irritation: Classified as a serious eye irritant (Category 2). Contact can lead to redness,

pain, and watering.[8][11]

Respiratory Irritation: May cause respiratory tract irritation (STOT SE, Category 3).[2][8]

Inhalation of vapors or dust should be avoided.[11]

Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data is available to classify the

substance for these long-term effects.[10][12]

Due to the absence of specific experimental studies in the provided results, detailed

methodologies for toxicological assessments cannot be cited.

Safe Handling and Exposure Controls
Proper handling procedures are critical to minimize risk. This involves a combination of

engineering controls, personal protective equipment, and safe work practices.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[5][7]

Eyewash stations and safety showers must be readily accessible near the workstation.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166 or

OSHA 29 CFR 1910.133 standards.[7]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[7]

Respiratory Protection: For operations that may generate dust or aerosols, use a

NIOSH/MSHA-approved respirator (such as a type N95 dust mask).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 5-Bromo-2-fluorobenzaldehyde | C7H4BrFO | CID 736327 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 5-Bromo-2-fluorobenzaldehyde 97 93777-26-5 [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b134332?utm_src=pdf-body-img
https://www.benchchem.com/product/b134332?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/45164
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-fluorobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-fluorobenzaldehyde
https://www.sigmaaldrich.com/US/en/product/aldrich/528870
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 5-Bromo-2-fluorobenzaldehyde | 93777-26-5 [chemicalbook.com]

5. echemi.com [echemi.com]

6. 5-Bromo-2-fluorobenzaldehyde | 93777-26-5 [amp.chemicalbook.com]

7. fishersci.com [fishersci.com]

8. Page loading... [guidechem.com]

9. 5-Bromo-2-fluorobenzaldehyde - Safety Data Sheet [chemicalbook.com]

10. WERCS Studio - Application Error [assets.thermofisher.com]

11. aksci.com [aksci.com]

12. WERCS Studio - Application Error [assets.thermofisher.com]

To cite this document: BenchChem. [5-Bromo-2-fluorobenzaldehyde safety data sheet (SDS)
and hazards]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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